Cas no 2411223-75-9 (7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one)

• Product Name: 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one
• CAS No: 2411223-75-9
• MF: C₁₂H₁₆ClN₃O₂
• MW: 269.727341651917
• CID: 5355070
• Update Time: 2025-07-16

7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Z3995632541
• 7-(2-chloropropanoyl)-3-ethyl-3H,4H,5H,6H,7H,8H-pyrido[3,4-d]pyrimidin-4-one
• 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one

• Inchi： 1S/C12H16ClN3O2/c1-3-15-7-14-10-6-16(11(17)8(2)13)5-4-9(10)12(15)18/h7-8H,3-6H2,1-2H3
• InChI Key： CVIAWWQTGLRMPH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2=C(C(N(CC)C=N2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• XLogP3: 0.2
• Topological Polar Surface Area: 53

Additional information on 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one

Introduction to 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 2411223-75-9)

7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 2411223-75-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[3,4-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one is characterized by a pyrido[3,4-d]pyrimidine core with specific substituents that contribute to its pharmacological profile. The presence of a 2-chloropropanoyl group at the 7-position and an ethyl group at the 3-position are key features that differentiate this compound from other members of the pyrido[3,4-d]pyrimidine family. These substituents play a crucial role in modulating the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes and pathways.

In addition to its antiviral properties, 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one has shown promising anticancer activity. Studies conducted by researchers at the National Cancer Institute have indicated that this compound can effectively inhibit the proliferation of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The anticancer mechanism is believed to involve the induction of apoptosis and cell cycle arrest in cancer cells.

The anti-inflammatory potential of 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one has also been explored in preclinical models. Research published in *Inflammation Research* has shown that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Pharmacokinetic studies have revealed that 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for its development as a therapeutic agent. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The synthesis of 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one involves a multi-step process that includes the formation of the pyrido[3,4-d]pyrimidine core followed by functionalization with the desired substituents. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 7-(2-Chloropropanoyl)-3-ethyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-4-one (CAS No. 2411223-75-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may pave the way for new treatments in various medical fields.